Cas no 61532-39-6 (5H-[1]Benzopyrano[2,3-b]pyridine-5-thione)

• Product Name: 5H-[1]Benzopyrano[2,3-b]pyridine-5-thione
• CAS No: 61532-39-6
• MF: C₁₂H₇NOS
• MW: 213.255081415176
• CID: 475980
• PubChem ID: 12298827
• Update Time: 2025-04-19

5H-[1]Benzopyrano[2,3-b]pyridine-5-thione Chemical and Physical Properties

Names and Identifiers

• 5H-[1]Benzopyrano[2,3-b]pyridine-5-thione
• chromeno[2,3-b]pyridine-5-thione
• DTXSID00486082
• 61532-39-6

• Inchi： 1S/C12H7NOS/c15-11-8-4-1-2-6-10(8)14-12-9(11)5-3-7-13-12/h1-7H
• InChI Key： UPEPUYXWEGYLIZ-UHFFFAOYSA-N
• SMILES： S=C1C2=CC=CN=C2OC2C=CC=CC=21

Computed Properties

• Exact Mass: 213.02491
• Monoisotopic Mass: 213.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.2Ų

Experimental Properties

• PSA: 22.12